Cas no 1131615-06-9 (3-Bromo-4-butylbenzoic acid)

3-Bromo-4-butylbenzoic acid is a brominated benzoic acid derivative featuring a butyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine atom at the 3-position enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki or Heck couplings. The butyl group contributes to improved lipophilicity, making it valuable in designing compounds with tailored solubility and bioavailability. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. The structural features of 3-Bromo-4-butylbenzoic acid make it a useful building block for constructing complex molecules in medicinal chemistry and material science.

3-Bromo-4-butylbenzoic acid structure

Product Name:3-Bromo-4-butylbenzoic acid

CAS No:1131615-06-9

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

MDL:MFCD11110866

CID:1030510

PubChem ID:44828830

Update Time:2025-07-02

3-Bromo-4-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-butylbenzoic acid
- 1131615-06-9
- A802948
- DTXSID30660919
- 3-bromo-4-butyl-benzoic acid
- 3-Bromo-4-butylbenzoicacid
- DB-060465
- AKOS015843239
- MDL： MFCD11110866
- Inchi： 1S/C11H13BrO2/c1-2-3-4-8-5-6-9(11(13)14)7-10(8)12/h5-7H,2-4H2,1H3,(H,13,14)
- InChI Key： JGMIAEMRHOLOPC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1CCCC

Computed Properties

Exact Mass: 256.00989g/mol
Monoisotopic Mass: 256.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 37.3Å²

3-Bromo-4-butylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094730-1g	3-Bromo-4-butylbenzoic acid	1131615-06-9	95%	1g	$400.00	2023-09-04
eNovation Chemicals LLC	K19860-1g	3-bromo-4-butylbenzoic acid	1131615-06-9	95%	1g	$295	2023-09-02
eNovation Chemicals LLC	K19860-5g	3-bromo-4-butylbenzoic acid	1131615-06-9	95%	5g	$895	2023-09-02
Chemenu	CM155153-5g	3-bromo-4-butylbenzoic acid	1131615-06-9	95%	5g	$626	2023-01-01
Ambeed	A331681-1g	3-Bromo-4-butylbenzoic acid	1131615-06-9	95+%	1g	$182.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757767-1g	3-Bromo-4-butylbenzoic acid	1131615-06-9	98%	1g	￥1656.00	2024-08-09
Crysdot LLC	CD12179251-5g	3-Bromo-4-butylbenzoic acid	1131615-06-9	95+%	5g	$662	2024-07-23